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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the glass transition temperatures (Tg) of

various Eudragit® grades, a critical parameter in pharmaceutical formulation and development.

Understanding the Tg is essential for predicting the physical stability, processability, and

performance of drug delivery systems incorporating these versatile polymers.

The Significance of Glass Transition Temperature in
Pharmaceutical Formulations
The glass transition temperature is a key characteristic of amorphous and semi-crystalline

polymers.[1] It represents the temperature at which a polymer transitions from a rigid, glassy

state to a more flexible, rubbery state.[1] This transition is not a sharp melting point but occurs

over a range of temperatures.[2] For Eudragit® polymers, which are widely used in oral solid

dosage forms for applications such as enteric coatings, sustained release, and taste masking,

the Tg influences several critical aspects of drug product development:

Physical Stability: Storing a formulation near or above its Tg can lead to increased molecular

mobility, potentially causing drug crystallization and compromising the stability of amorphous

solid dispersions.[3]

Manufacturing Processes: Techniques like hot-melt extrusion (HME) require processing

temperatures above the polymer's Tg to ensure adequate flow and mixing.[4][5] Knowledge
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of the Tg is crucial for defining the processing window, as temperatures that are too high can

lead to polymer degradation.[3][5]

Film Formation: For coating applications, the Tg affects the minimum film-forming

temperature and the mechanical properties of the resulting film, such as its flexibility and

adhesion.[6]

Drug Release: The Tg can influence the permeability and swelling behavior of the polymer

matrix, thereby affecting the drug release profile.[7]

Glass Transition Temperatures of Various Eudragit®
Grades
The following table summarizes the glass transition temperatures for a range of Eudragit®

grades. It is important to note that the reported values can vary between studies due to

differences in experimental conditions, such as heating and cooling rates, and the specific

analytical technique employed.[1][8]
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Eudragit® Grade Polymer Type
Glass Transition
Temperature (Tg) in °C

Eudragit® E PO

Cationic copolymer of

dimethylaminoethyl

methacrylate, butyl

methacrylate, and methyl

methacrylate

48 - 57

Eudragit® L 100

Anionic copolymer of

methacrylic acid and methyl

methacrylate (1:1 ratio)

>130 - 195

Eudragit® S 100

Anionic copolymer of

methacrylic acid and methyl

methacrylate (1:2 ratio)

>150 - 173

Eudragit® L 100-55

Anionic copolymer of

methacrylic acid and ethyl

acrylate (1:1 ratio)

110 - 120

Eudragit® FS 30 D

Anionic copolymer of methyl

acrylate, methyl methacrylate,

and methacrylic acid

48

Eudragit® RL PO/100

Copolymer of ethyl acrylate,

methyl methacrylate, and a low

content of methacryloyl ethyl

trimethyl ammonium chloride

63 - 70

Eudragit® RS PO/100

Copolymer of ethyl acrylate,

methyl methacrylate, and a low

content of methacryloyl ethyl

trimethyl ammonium chloride

64 - 65

Eudragit® NE 30 D

Neutral copolymer of ethyl

acrylate and methyl

methacrylate

9

Eudragit® NM 30 D Neutral copolymer of ethyl

acrylate and methyl

11
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methacrylate

Eudragit® RL 30 D
Aqueous dispersion of

Eudragit® RL
55

Eudragit® RS 30 D
Aqueous dispersion of

Eudragit® RS
55

Note: The data in this table is compiled from multiple sources.[3][4][5][6][7][9][10][11][12][13]

Slight variations in Tg values are expected due to different analytical methods and conditions.

Experimental Protocol for Determining Glass
Transition Temperature
The most common technique for measuring the Tg of polymers is Differential Scanning

Calorimetry (DSC).[1][2][14] DSC measures the difference in heat flow between a sample and

a reference as a function of temperature.[15] The glass transition is observed as a step-like

change in the heat flow curve.[2][15]

Detailed DSC Methodology
1. Instrumentation: A calibrated Differential Scanning Calorimeter equipped with a cooling

system is required.

2. Sample Preparation:

Accurately weigh 5-10 mg of the Eudragit® polymer powder into a standard aluminum DSC

pan.

Hermetically seal the pan to prevent any loss of volatile components. For aqueous

dispersions, the sample should be dried to a constant weight before analysis.

3. DSC Analysis:

First Heating Scan: Heat the sample from a temperature well below the expected Tg (e.g.,

0°C) to a temperature significantly above it (e.g., 200°C) at a controlled heating rate, typically

10°C/min.[15][16] This initial scan is crucial to erase the thermal history of the polymer.
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Cooling Scan: Cool the sample at a controlled rate (e.g., 10°C/min) back to the starting

temperature. This creates a uniform thermal history for the subsequent measurement.

Second Heating Scan: Heat the sample again at the same controlled rate (e.g., 10°C/min)

through the transition region. The Tg is determined from this second heating scan to ensure

a more accurate and reproducible measurement.[15]

4. Data Analysis: The glass transition temperature is typically determined as the midpoint of the

step change in the heat flow curve from the second heating scan.[8]

Visualizing Eudragit® Classification and
Experimental Workflow
To further aid in the understanding of Eudragit® polymers and the determination of their

thermal properties, the following diagrams are provided.
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Eudragit® Polymer Types

Example Grades

Cationic
(Soluble in acidic pH)

Eudragit® E

Anionic
(Soluble in neutral to alkaline pH)

Eudragit® L

Eudragit® S

Eudragit® FS

Neutral
(pH-independent swelling)

Eudragit® RL/RS

Eudragit® NE/NM

Click to download full resolution via product page

Caption: Classification of Eudragit® polymers based on their ionic properties.
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Caption: Experimental workflow for determining Tg using DSC.

This guide provides a foundational understanding of the glass transition temperatures of

various Eudragit® grades. For specific applications, it is always recommended to perform
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experimental determination of the Tg under conditions that are relevant to the intended

manufacturing process and storage conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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